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For Researchers, Scientists, and Drug Development Professionals

Foreword
1,6-Dioxacycloheptadecan-7-one, a macrocyclic lactone, represents a molecule of interest at

the intersection of materials science, fragrance chemistry, and pharmaceutical research. While

extensively utilized in the fragrance industry under various synonyms, its potential as a

versatile building block and intermediate in the synthesis of more complex molecules warrants

a deeper exploration by the scientific and drug development communities. This guide provides

a comprehensive overview of its chemical identity, synthesis, and known applications, with a

forward look toward its potential in pharmaceutical research and development.

Chemical Identity and Synonyms
1,6-Dioxacycloheptadecan-7-one is a 17-membered macrocyclic lactone containing two

oxygen atoms within the ring. Its systematic IUPAC name is 1,6-Dioxacycloheptadecan-7-
one, and it is registered under the CAS number 6707-60-4.[1][2][3][4]
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Due to its widespread use as a synthetic musk, it is known by a variety of synonyms and trade

names, the most common of which is Cervolide.[1][2][3][4][5] Understanding these alternative

names is crucial when navigating commercial and scientific literature.

Table 1: Synonyms and Identifiers for 1,6-Dioxacycloheptadecan-7-one

Identifier Type Identifier

IUPAC Name 1,6-Dioxacycloheptadecan-7-one

CAS Number 6707-60-4

Molecular Formula C₁₅H₂₈O₃

Molecular Weight 256.38 g/mol

Common Synonyms

Cervolide, Hibiscolide, Musk 781, 12-

Oxahexadecan-16-olide, 12-Oxa-1,16-

hexadecanolide, 16-Hydroxy-12-

oxahexadecanoic acid omega-lactone,

Undecanoic acid, 11-(4-hydroxybutoxy)-, ο-

lactone

Physicochemical Properties
1,6-Dioxacycloheptadecan-7-one is a colorless liquid with a characteristic musk odor, often

described as having fruity and woody undertones.[6] Its physical and chemical properties are

summarized in the table below.

Table 2: Physicochemical Properties of 1,6-Dioxacycloheptadecan-7-one
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Property Value Source

Appearance Colorless liquid [2]

Boiling Point 300 °C [2]

Flash Point
>93.3 °C (>200.0 °F) Closed

Cup
[7]

Density 0.98 g/cm³ [2]

Refractive Index 1.463 - 1.468 @ 20°C [2]

Solubility
Insoluble in water; soluble in

ethanol and organic solvents.
[8]

Synthesis of 1,6-Dioxacycloheptadecan-7-one: A
Methodological Overview
The synthesis of macrocyclic lactones such as 1,6-Dioxacycloheptadecan-7-one often

involves multi-step processes. A commonly cited method involves the reaction of a long-chain

haloester with a diol, followed by cyclization.[5]

A known synthetic route for 1,6-Dioxacycloheptadecan-7-one proceeds via the following

conceptual steps:

Alkylation: Reaction of methyl 11-bromoundecanoate with the monosodium salt of 1,4-

butanediol. This step introduces the second oxygen atom that will become part of the

macrocyclic ring.

Polyesterification: The resulting hydroxy ester, methyl 16-hydroxy-12-oxapalmitate, is then

condensed to form a polyester.

Depolymerization: The polyester is subsequently depolymerized under high temperature and

vacuum to yield the desired macrocyclic lactone, 1,6-Dioxacycloheptadecan-7-one.[5]

This process is an example of a high-dilution cyclization, where the formation of the

intramolecular cyclic product is favored over intermolecular polymerization.
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Experimental Protocol: Conceptual Synthesis
The following is a conceptual, non-validated protocol based on the described synthetic strategy.

Researchers should consult peer-reviewed literature for detailed, optimized, and validated

experimental conditions.

Step 1: Synthesis of Methyl 16-hydroxy-12-oxapalmitate

In a suitable reaction vessel equipped with a stirrer and under an inert atmosphere, dissolve

1,4-butanediol in a suitable anhydrous solvent (e.g., THF).

Add sodium hydride portion-wise at a controlled temperature to form the monosodium salt of

1,4-butanediol.

Slowly add a solution of methyl 11-bromoundecanoate in the same solvent to the reaction

mixture.

Heat the reaction mixture under reflux until the reaction is complete, as monitored by an

appropriate technique (e.g., TLC or GC).

After completion, cool the reaction mixture and quench with a suitable reagent (e.g., water or

a saturated ammonium chloride solution).

Extract the product with an organic solvent, wash the organic layer, dry it over an anhydrous

salt (e.g., sodium sulfate), and concentrate it under reduced pressure to obtain the crude

product.

Purify the crude product by a suitable method (e.g., column chromatography) to yield pure

methyl 16-hydroxy-12-oxapalmitate.

Step 2: Polyesterification

Combine the purified methyl 16-hydroxy-12-oxapalmitate with a suitable transesterification

catalyst in a reaction vessel equipped for distillation.

Heat the mixture under reduced pressure to drive the removal of methanol and promote the

formation of the polyester.
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Step 3: Depolymerization and Cyclization

Heat the polyester at a high temperature under a high vacuum in the presence of a

depolymerization catalyst.

The volatile macrocyclic lactone, 1,6-Dioxacycloheptadecan-7-one, will distill from the

reaction mixture and can be collected.

Further purification of the collected distillate may be necessary to obtain the final product of

high purity.

Caption: Conceptual workflow for the synthesis of 1,6-Dioxacycloheptadecan-7-one.

Applications in Research and Drug Development
While the primary commercial application of 1,6-Dioxacycloheptadecan-7-one is in the

fragrance industry, its chemical structure as a macrocyclic lactone opens avenues for its use in

pharmaceutical research and drug development.

As a Pharmaceutical Intermediate and Building Block
The term "pharmaceutical intermediates" is broadly applied to chemical compounds that are

used in the synthesis of active pharmaceutical ingredients (APIs).[9] 1,6-
Dioxacycloheptadecan-7-one, with its functional groups (an ester and two ether linkages) and

a macrocyclic scaffold, can potentially serve as a starting material or a key intermediate in the

synthesis of more complex molecules with biological activity. The lactone can be hydrolyzed to

the corresponding hydroxy acid, and the ether linkages provide points for potential

modification.

The Broader Context: Macrocyclic Lactones in
Pharmacology
The class of macrocyclic lactones has a significant history in medicine, particularly as

anthelmintic agents.[10][11][12] Compounds like ivermectin and moxidectin are well-known

examples.[13] Their mechanism of action often involves targeting glutamate-gated chloride

channels in invertebrates, leading to paralysis and death of the parasite.[10][11][12]
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While 1,6-Dioxacycloheptadecan-7-one is a synthetic molecule and structurally simpler than

the naturally derived anthelmintic macrocyclic lactones, its core structure is of a class of

compounds with proven biological activity. This suggests that derivatives of 1,6-
Dioxacycloheptadecan-7-one could be synthesized and screened for various biological

activities.

Potential Biological Activities of Synthetic Musks
It is important to note that some synthetic musks have been investigated for their potential to

act as endocrine disruptors.[14][15] Studies have shown that certain synthetic musk

compounds can interact with hormone receptors and may affect the growth of hormone-

responsive cells in vitro.[14] While these studies often focus on other classes of synthetic

musks (nitro-musks and polycyclic musks), any research into the biological effects of 1,6-
Dioxacycloheptadecan-7-one should consider a thorough toxicological and pharmacological

evaluation.

The general pharmacological properties of natural musk have been studied, revealing effects

such as inhibition of acetic acid-induced writhing and anti-inflammatory effects.[16] However,

these effects were not observed with muscone, a primary constituent of natural musk,

suggesting that other components are responsible for these activities.[16]

Analytical Characterization
For researchers working with 1,6-Dioxacycloheptadecan-7-one, proper analytical

characterization is essential. Standard techniques include Nuclear Magnetic Resonance (NMR)

spectroscopy and Mass Spectrometry (MS). While a publicly available, fully assigned spectrum

for this specific compound is not readily available in the searched literature, typical chemical

shifts for similar structures can be inferred.

¹H NMR Spectroscopy: Protons adjacent to the ester and ether functionalities would be

expected to show characteristic downfield shifts. The long methylene chains would likely

appear as a complex multiplet in the upfield region of the spectrum.

¹³C NMR Spectroscopy: The carbonyl carbon of the lactone would be the most downfield

signal. Carbons adjacent to the oxygen atoms of the ether and ester groups would also be

deshielded and appear at characteristic chemical shifts.
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Mass Spectrometry: The molecular ion peak corresponding to the compound's molecular

weight (256.38 g/mol ) would be expected, along with characteristic fragmentation patterns

resulting from the loss of alkyl chains and cleavage of the ester and ether linkages.

Safety and Handling
According to available safety data sheets, 1,6-Dioxacycloheptadecan-7-one is reported to

cause mild skin irritation.[7] It is recommended to observe good industrial hygiene practices,

including wearing suitable protective clothing and avoiding contact with skin and eyes.[8] In

case of skin irritation, medical advice should be sought.[7] The compound should be stored

away from incompatible materials.[7]

Future Perspectives
1,6-Dioxacycloheptadecan-7-one is a well-established molecule in the fragrance industry. For

the research and drug development community, its value may lie in its potential as a readily

available, structurally interesting macrocyclic building block. Future research could focus on:

Derivative Synthesis: Creating libraries of derivatives by modifying the lactone and ether

functionalities to explore a wider range of chemical space and potential biological activities.

Biological Screening: Screening 1,6-Dioxacycloheptadecan-7-one and its derivatives

against various biological targets, including those relevant to parasitic diseases,

inflammation, and cancer.

Material Science Applications: Investigating its use in the development of novel polymers

and materials, leveraging its macrocyclic structure.

The journey of a molecule from one scientific discipline to another can often lead to unexpected

and valuable discoveries. A deeper investigation into the properties and potential of 1,6-
Dioxacycloheptadecan-7-one beyond its current applications is a promising area for future

research.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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